Cas no 121449-90-9 (Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI))

• Product Name: Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI)
• CAS No: 121449-90-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 142844
• PubChem ID: 180056
• Update Time: 2025-04-19

Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-chlorophenyl)-, propyl ester (9CI)
• propyl N-(4-chlorophenyl)carbamate
• carbamic acid, N-(4-chlorophenyl)-, propyl ester
• Propyl (4-chlorophenyl)carbamate
• DTXSID50153272
• AKOS002938490
• 121449-90-9
• FPYIZGDCCIJIMZ-UHFFFAOYSA-N
• Carbonic acid, monoamide, N-(4-chlorophenyl)-, propyl ester
• n-propyl 4-chlorophenyl carbamate
• SCHEMBL21059175

• Inchi： 1S/C10H12ClNO2/c1-2-7-14-10(13)12-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： FPYIZGDCCIJIMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(=O)OCCC

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 258.6°C at 760 mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.562
• PSA: 38.33